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Compound of Interest

Compound Name: Sodium hydroxide

Cat. No.: B104188 Get Quote

Technical Support Center: Sodium Hydroxide
Solutions
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the prevention and troubleshooting of sodium carbonate

formation in sodium hydroxide (NaOH) solutions.

Frequently Asked Questions (FAQs)
Q1: Why does my NaOH solution form a white precipitate over time?

A1: Sodium hydroxide solutions readily absorb carbon dioxide (CO₂) from the atmosphere.

This reaction forms sodium carbonate (Na₂CO₃), which is less soluble in concentrated NaOH

solutions and can precipitate out as a white solid.[1][2] The chemical reaction proceeds as

follows:

2NaOH(aq) + CO₂(g) → Na₂CO₃(s) + H₂O(l)[3]

Q2: What are the consequences of sodium carbonate contamination in my experiments?

A2: Sodium carbonate is a weaker base than sodium hydroxide. Its presence will lower the

effective concentration of hydroxide ions in your solution, leading to inaccuracies in applications

such as titrations, pH adjustments, and chemical syntheses.[4] In titrations, the presence of
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carbonate can obscure the endpoint and lead to errors in determining the concentration of an

acid.[4][5]

Q3: How can I store my NaOH solution to prevent carbonate formation?

A3: To minimize carbonate formation, store your NaOH solution in a tightly sealed, airtight

container.[6] It is best to use containers made of materials that do not react with NaOH, such as

high-density polyethylene (HDPE) or other resistant plastics.[7] Avoid glass containers for long-

term storage as concentrated NaOH can slowly react with silica in the glass. For volumetric

solutions that require high purity, storing under an inert gas like nitrogen or argon can provide

additional protection.[4][8]

Q4: Is it possible to remove sodium carbonate from a contaminated NaOH solution?

A4: Yes, there are methods to remove sodium carbonate. For concentrated NaOH solutions

(e.g., 50% w/w), the sodium carbonate has very low solubility and will precipitate out.[9][10][11]

The clear, carbonate-free NaOH solution can then be carefully decanted or siphoned off. For

less concentrated solutions, adding calcium oxide (CaO) or barium hydroxide (Ba(OH)₂) can

precipitate the carbonate as calcium carbonate (CaCO₃) or barium carbonate (BaCO₃),

respectively.[9][11] These precipitates can then be removed by filtration.

Q5: Can I regenerate a carbonate-contaminated NaOH solution?

A5: Yes, it is possible to regenerate sodium hydroxide from a sodium carbonate solution. A

common method is caustification, where slaked lime (calcium hydroxide, Ca(OH)₂) is added to

the sodium carbonate solution. This results in the precipitation of calcium carbonate, leaving

behind a regenerated sodium hydroxide solution.[12][13] The reaction is:

Na₂CO₃(aq) + Ca(OH)₂(aq) → 2NaOH(aq) + CaCO₃(s)
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Issue Possible Cause Recommended Action

Cloudy or precipitated NaOH

solution

Absorption of atmospheric CO₂

leading to the formation of

insoluble Na₂CO₃.

1. For concentrated solutions

(>50%), allow the precipitate to

settle and carefully decant the

clear supernatant. 2. For less

concentrated solutions, treat

with CaO or Ba(OH)₂ to

precipitate the carbonate,

followed by filtration. 3. To

prevent recurrence, ensure the

solution is stored in a tightly

sealed container.

Inaccurate results in acid-base

titrations

The presence of Na₂CO₃

impurity, which reacts with the

acid titrant and affects the

endpoint determination.

1. Use a carbonate-free NaOH

solution for titrations. 2.

Standardize your NaOH

solution frequently against a

primary standard like

potassium hydrogen phthalate

(KHP) to determine its effective

concentration. 3. Use a

titration method that can

account for the presence of

carbonate, such as the Warder

titration method with two

indicators.[8]

Difficulty dissolving solid NaOH

completely

The solid NaOH may already

be coated with a layer of

sodium carbonate from

exposure to air.

1. Quickly rinse the NaOH

pellets with deionized water

before dissolving to remove

the surface layer of carbonate.

2. Prepare a concentrated

stock solution, allow the

carbonate to precipitate, and

then dilute the clear

supernatant to the desired

concentration.
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pH of the solution is lower than

expected

Conversion of NaOH to the

weaker base, Na₂CO₃.

1. Prepare a fresh batch of

NaOH solution using

carbonate-free water and

proper storage techniques. 2.

If the solution is critical for an

experiment, consider removing

the carbonate using the

methods described above.

Experimental Protocols
Protocol 1: Preparation of a Carbonate-Free Sodium
Hydroxide Solution
Objective: To prepare a solution of sodium hydroxide with a minimal concentration of sodium

carbonate.

Materials:

Sodium hydroxide pellets

Deionized water, recently boiled and cooled to room temperature (to remove dissolved CO₂)

Airtight plastic storage bottle (e.g., HDPE)

Stir plate and stir bar

Funnel

Procedure:

Carefully weigh the required amount of NaOH pellets.

In a beaker, add the NaOH pellets slowly to the boiled and cooled deionized water while

stirring continuously. The dissolution of NaOH is highly exothermic, so care must be taken.
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Once the NaOH has completely dissolved and the solution has cooled to room temperature,

transfer it to the airtight plastic storage bottle using a funnel.

Seal the bottle tightly to prevent exposure to atmospheric CO₂.

For highly sensitive applications, you can purge the headspace of the bottle with an inert gas

like nitrogen or argon before sealing.[8]

Protocol 2: Warder Titration Method for the
Determination of NaOH and Na₂CO₃
Objective: To determine the concentration of both sodium hydroxide and sodium carbonate in

a mixed solution.[8]

Materials:

Sample of NaOH solution containing Na₂CO₃

Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

Phenolphthalein indicator solution

Methyl orange indicator solution

Burette, pipette, and conical flasks

Procedure:

Pipette a known volume of the alkaline solution into a conical flask.

Add 2-3 drops of phenolphthalein indicator. The solution will turn pink.

Titrate with the standardized HCl solution until the pink color disappears. Record the volume

of HCl used (V₁). This volume corresponds to the neutralization of all the NaOH and half of

the Na₂CO₃.

NaOH + HCl → NaCl + H₂O
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Na₂CO₃ + HCl → NaHCO₃ + NaCl

To the same solution, add 2-3 drops of methyl orange indicator. The solution will turn yellow.

Continue the titration with the HCl solution until the color changes from yellow to a faint

orange/red. Record the total volume of HCl used from the beginning of the titration (V₂). The

volume of HCl used in this second step (V₂ - V₁) corresponds to the neutralization of the

remaining half of the carbonate (the bicarbonate).

NaHCO₃ + HCl → NaCl + H₂O + CO₂

Calculations:

Volume of HCl for Na₂CO₃ = 2 * (V₂ - V₁)

Volume of HCl for NaOH = V₁ - (V₂ - V₁) = 2V₁ - V₂

Calculate the molarity of Na₂CO₃ and NaOH using the stoichiometry of the reactions and

the molarity of the standard HCl.

Quantitative Data Summary
Table 1: Solubility of Sodium Carbonate in Water at Different Temperatures

Temperature (°C) Solubility ( g/100 mL)

0 7[7]

15 16.4[7]

27.8 34.07[7]

34.8 48.69[7]

60 45.62[7]

100 43.6[7]

Note: The solubility of sodium carbonate in concentrated sodium hydroxide solutions is

significantly lower than in pure water.[10][11]
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Caption: Troubleshooting workflow for sodium carbonate contamination in NaOH solutions.
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Caption: Reaction pathway for the formation of sodium carbonate from sodium hydroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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